Cas no 1805257-63-9 (Ethyl 4-chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 4-chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805257-63-9
• MF: C₁₁H₉ClF₂N₂O₂
• MW: 274.651168584824
• CID: 4869018
• Update Time: 2025-06-14

Ethyl 4-chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H9ClF2N2O2/c1-2-18-9(17)4-6-3-7(12)10(11(13)14)8(5-15)16-6/h3,11H,2,4H2,1H3
• InChI Key： MCTQHPAGXNKICV-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC(=O)OCC)=NC(C#N)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.3
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetate

Comprehensive Overview of Ethyl 4-chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805257-63-9)

Ethyl 4-chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805257-63-9) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the pyridine derivative family, known for its versatile applications in drug discovery and crop protection. The presence of functional groups such as chloro, cyano, and difluoromethyl enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyridine-based compounds has surged due to their role in developing novel therapeutics and sustainable agricultural solutions. Researchers are particularly interested in CAS 1805257-63-9 for its potential in creating next-generation fungicides and anticancer agents. Its unique molecular structure allows for selective interactions with biological targets, a feature highly sought after in precision medicine and eco-friendly pest control.

The synthesis of Ethyl 4-chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetate involves multi-step organic reactions, including halogenation, cyanation, and esterification. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and structural integrity. This compound’s stability under various conditions makes it suitable for long-term storage and transportation, addressing key logistical challenges in the chemical industry.

From an environmental perspective, the difluoromethyl group in CAS 1805257-63-9 contributes to its biodegradability, aligning with global trends toward green chemistry. Regulatory bodies such as the EPA and EMA have highlighted the importance of such compounds in reducing ecological footprints while maintaining efficacy. This dual advantage positions Ethyl 4-chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetate as a frontrunner in sustainable innovation.

Market analysts predict a steady growth trajectory for pyridine derivatives, driven by their expanding applications in pharmaceutical intermediates and agrochemical formulations. The compound’s compatibility with catalytic processes further enhances its industrial scalability, meeting the needs of large-scale production. As research continues, CAS 1805257-63-9 is expected to play a pivotal role in addressing challenges like drug resistance and crop yield optimization.

For researchers and industry professionals, understanding the properties and applications of Ethyl 4-chloro-2-cyano-3-(difluoromethyl)pyridine-6-acetate is crucial. Its mechanistic versatility and synthetic adaptability make it a cornerstone in modern chemistry. Future studies may explore its potential in nanotechnology and material science, further broadening its impact across disciplines.